4-[allyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide

• IUPAC Name: 4-[methylsulfonyl(prop-2-enyl)amino]-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C17H17N3O5S/c1-3-11-19(26(2,24)25)15-9-7-13(8-10-15)17(21)18-14-5-4-6-16(12-14)20(22)23/h3-10,12H,1,11H2,2H3,(H,18,21)
• InChI Key: SZSOWAYHGPIZBB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

The compound “4-[allyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide” is an organic compound that contains several functional groups: an allyl group, a methylsulfonyl group, an amino group, a nitro group, and a benzamide group. These functional groups suggest that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the literature, it’s likely that it could be synthesized through a series of reactions involving the functional groups present. For instance, the benzamide group could be formed through a reaction of an amine with a carboxylic acid or its derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene ring. The presence of the nitro group could potentially influence the reactivity and orientation of other groups due to its electron-withdrawing nature.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive functional groups. For example, the allyl group could participate in reactions such as allylic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar groups like the nitro group and the amide group could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, the mechanism of action would likely involve interactions with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper safety measures should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity in more detail, and developing efficient methods for its synthesis.